Cas no 1046756-62-0 (2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide)

• Product Name: 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide
• CAS No: 1046756-62-0
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 5844098
• PubChem ID: 16392455
• Update Time: 2025-11-01

2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide
• 2-(N-(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)-4-methylanilino)acetamide
• 2-((3-ethyl-2,4-dioxothiazolidin-5-yl)(p-tolyl)amino)acetamide
• 1046756-62-0
• AKOS001305166
• Z221604468
• F3261-0060
• AKOS016317053
• 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)-4-methylanilino]acetamide
• AT-057/43468537

• Inchi： 1S/C14H17N3O3S/c1-3-16-12(19)13(21-14(16)20)17(8-11(15)18)10-6-4-9(2)5-7-10/h4-7,13H,3,8H2,1-2H3,(H2,15,18)
• InChI Key： MVKWYZWLBZAKQH-UHFFFAOYSA-N
• SMILES： S1C(N(CC)C(C1N(CC(N)=O)C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Additional information on 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide

Comprehensive Overview of 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide (CAS No. 1046756-62-0)

2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide, with the CAS No. 1046756-62-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazolidinone family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the ethyl and methylphenyl substituents, which contribute to its stability and reactivity.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in drug discovery and precision medicine. 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide has emerged as a candidate for further exploration due to its potential role in modulating enzymatic pathways. Its acetamide moiety, combined with the thiazolidinone core, makes it a versatile scaffold for designing bioactive molecules.

The compound's CAS No. 1046756-62-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthesis methods, physicochemical properties, and biological activity. For instance, questions like "How to synthesize 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide?" or "What are the applications of CAS No. 1046756-62-0 in drug development?" are common in scientific forums and search engines.

From a structural-activity relationship (SAR) perspective, the compound's ethyl and methylphenyl groups are critical for its interaction with biological targets. These substituents enhance its lipophilicity, potentially improving cell membrane permeability—a key factor in drug bioavailability. Additionally, the dioxo-thiazolidine ring is a hallmark of compounds with anti-inflammatory and antioxidant properties, aligning with current trends in chronic disease research.

In the context of green chemistry, researchers are also exploring sustainable synthesis routes for 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide. The push for eco-friendly and cost-effective production methods resonates with global initiatives to reduce chemical waste. This aligns with frequent searches such as "green synthesis of thiazolidinone derivatives" or "environmental impact of CAS No. 1046756-62-0."

Furthermore, the compound's potential role in neurodegenerative disease research has sparked interest. With rising global concerns about Alzheimer's and Parkinson's diseases, scientists are investigating whether 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide could serve as a neuroprotective agent. Its ability to interact with oxidative stress pathways makes it a promising candidate for further in vitro and in vivo studies.

In summary, 2-[(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)(4-methylphenyl)amino]acetamide (CAS No. 1046756-62-0) represents a compelling subject for modern pharmaceutical research. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable compound in the quest for innovative drug candidates. As the scientific community continues to explore its properties, this compound may soon play a pivotal role in addressing some of today's most pressing health challenges.